Cas no 1804441-20-0 (4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine)

• Product Name: 4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine
• CAS No: 1804441-20-0
• MF: C₈H₅F₅INO
• MW: 353.027891874313
• CID: 4834478
• Update Time: 2025-10-29

4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H5F5INO/c1-3-2-4(6(9)10)5(7(14)15-3)16-8(11,12)13/h2,6H,1H3
• InChI Key： BTHGXMVWUQHVQQ-UHFFFAOYSA-N
• SMILES： IC1=C(C(C(F)F)=CC(C)=N1)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 237
• XLogP3: 3.7
• Topological Polar Surface Area: 22.1

Additional information on 4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine

Research Brief on 4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine (CAS: 1804441-20-0)

The compound 4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine (CAS: 1804441-20-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This heterocyclic pyridine derivative, characterized by its unique fluorinated and iodinated substituents, exhibits promising potential as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of agrochemicals and pharmaceuticals. Recent studies have focused on its reactivity, synthetic applications, and potential biological activities, positioning it as a compound of interest for further exploration.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine as a key building block for the construction of novel pyridine-based scaffolds. The study highlighted its efficacy in cross-coupling reactions, such as Suzuki-Miyaura and Sonogashira couplings, enabling the rapid diversification of its structure. The presence of the iodine substituent at the 2-position was found to enhance its reactivity, making it a valuable precursor for the synthesis of complex molecules with potential therapeutic applications.

Another significant advancement was reported in a 2024 ACS Chemical Biology article, which explored the compound's role in the development of agrochemicals. The study demonstrated that derivatives of 4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine exhibited potent herbicidal activity against a broad spectrum of weeds, with minimal toxicity to non-target organisms. The trifluoromethoxy group was identified as a critical moiety for enhancing the compound's bioavailability and environmental stability, making it a promising candidate for further optimization in agrochemical research.

From a pharmacological perspective, preliminary in vitro studies have suggested that this compound may serve as a precursor for the synthesis of kinase inhibitors. A 2023 preprint on bioRxiv detailed its use in the synthesis of pyridine-based analogs that selectively inhibit certain tyrosine kinases implicated in cancer progression. While these findings are still in the early stages, they underscore the compound's potential as a versatile tool in drug discovery.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 4-(Difluoromethyl)-2-iodo-6-methyl-3-(trifluoromethoxy)pyridine. Recent patents filed by major pharmaceutical companies indicate ongoing efforts to optimize its synthetic routes, with a focus on improving yield and reducing the use of hazardous reagents. Future research is expected to delve deeper into its mechanistic studies and in vivo applications, paving the way for its broader adoption in both pharmaceutical and agrochemical industries.